Cas no 93624-01-2 (O-Ethyl S-[2-(4-methoxyphenyl)-2-oxoethyl] carbonodithioate)

• Product name: O-Ethyl S-[2-(4-methoxyphenyl)-2-oxoethyl] carbonodithioate
• CAS No: 93624-01-2
• MF: C₁₂H₁₄O₃S₂
• MW: 270.367761135101
• CID: 2622549
• PubChem ID: 10707192

O-Ethyl S-[2-(4-methoxyphenyl)-2-oxoethyl] carbonodithioate Chemical and Physical Properties

Names and Identifiers

• O-Ethyl S-[2-(4-methoxyphenyl)-2-oxoethyl] carbonodithioate
• dithiocarbonic acid S-[2-(4-methoxy-phenyl)-2-oxo-ethyl] ester O-ethyl ester;compound with hydrazine (1:1);dithiocarbonic acid O-ethyl ester S-[2-(4-methoxyphenyl)-2-oxoethyl] ester;O-ethyl S-2-(4-methoxyphenyl)-2-oxoethyl dithiocarbonate;Dithiocarbazic acid hydrazine (salt);Hydrazinium dithiocarbazate;dithiocarbazic acid;Hydrazinecarbodithioic acid,compd. with hydrazine (1:1);Dithiocarbonic acid monohydrazide hydrazine salt;dithiocarbo
• SCHEMBL15347193
• 93624-01-2
• BDBM50252619
• O-Ethyl S-(2-(4-methoxyphenyl)-2-oxoethyl) carbonodithioate
• Dithiocarbonic acid O-ethyl ester S-[2-(4-methoxy-phenyl)-2-oxo-ethyl] ester
• O-Ethyl S-2-(4-methoxy-phenyl)-2-oxoethyl Dithiocarbonate
• CHEMBL493249

• Inchi： InChI=1S/C12H14O3S2/c1-3-15-12(16)17-8-11(13)9-4-6-10(14-2)7-5-9/h4-7H,3,8H2,1-2H3
• InChI Key： KSWPZVIUUGDWGZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 270.03800
• Monoisotopic Mass: 270.03843665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 92.92000
• LogP: 2.93250